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Compound of Interest

Compound Name: 3,4-Diaminophenol

Cat. No.: B1333219

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,4-Diaminophenol (CAS No: 615-
72-5), a versatile aromatic compound of significant interest in various fields of chemical
research and development. This document details its chemical and physical properties,
provides a step-by-step synthesis protocol, and explores its applications, with a particular focus
on its role as a key building block in the development of novel pharmaceuticals.

Core Properties of 3,4-Diaminophenol

3,4-Diaminophenol, with the molecular formula CeHsN20, is an organic compound featuring a
phenol ring substituted with two amine groups at the 3 and 4 positions.[1][2] Its chemical
structure lends it a high degree of reactivity, making it a valuable intermediate in organic
synthesis.

Physicochemical Data

The following tables summarize the key physical and chemical properties of 3,4-
Diaminophenol.
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Identifier Value Source

CAS Number 615-72-5 [11[3]

Molecular Formula CeHsN20 [1][2]

Molecular Weight 124.14 g/mol [11[2]

IUPAC Name 3,4-diaminophenol [1]
Phenol, 3,4-diamino-; 3,4-

Synonyms o [1]
diamino-phenol

Physical Property Value Notes

Melting Point 170-172 °C [4]

Boiling Point 356.5+27.0 °C Predicted

pKa 10.28 £ 0.18 Predicted
Soluble in water. Slightly

N soluble in DMSO and
Solubility [5]

Methanol (with heating and

sonication).

Synthesis of 3,4-Diaminophenol: An Experimental

Protocol

A common and effective method for the synthesis of 3,4-Diaminophenol involves a four-step

process starting from the readily available precursor, p-aminophenol. This process includes

acylation, nitration, hydrolysis, and a final reduction step.[6]

Experimental Workflow
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Step 1: Acylation

p-Aminophenol Acetic Anhydride
Acetic Acid
Step 2: Nitration
A/
p-Acetamidophenol Nitric Acid

Step 3: Hydrolysis
\ Y P yerow

3-Nitro-4-acetamidophenol NaOH or KOH

Step 4: Reduction
\4 A4

4-Amino-3-nitrophenol Reducing Agent (e.g., Fe/HCI)

v

3,4-Diaminophenol

A/

Click to download full resolution via product page

Caption: Synthetic pathway for 3,4-Diaminophenol from p-aminophenol.

Detailed Methodology

Step 1: Acylation of p-Aminophenol
 In a suitable reaction vessel, dissolve p-aminophenol in glacial acetic acid.

e Add acetic anhydride to the solution.
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o Reflux the mixture to facilitate the acylation reaction, yielding p-acetamidophenol
(acetaminophen).

Step 2: Nitration of p-Acetamidophenol
e Cool the solution from Step 1.

e Slowly add a nitrating mixture (e.g., a mixture of nitric acid and sulfuric acid) while
maintaining a low temperature to control the exothermic reaction.

e The reaction yields 3-nitro-4-acetamidophenol.
Step 3: Hydrolysis of 3-Nitro-4-acetamidophenol
» To the nitrated product, add a solution of sodium hydroxide or potassium hydroxide.

e Heat the mixture to hydrolyze the acetamido group back to an amino group, resulting in the
formation of 4-amino-3-nitrophenol.

Step 4: Reduction of 4-Amino-3-nitrophenol

e The nitro group of 4-amino-3-nitrophenol is reduced to an amino group. This can be
achieved using various reducing agents, such as iron powder in the presence of an acid
(e.g., hydrochloric acid) or catalytic hydrogenation.

» After the reduction is complete, the reaction mixture is worked up to isolate the final product,
3,4-Diaminophenol. The product can be purified by recrystallization.

Applications in Research and Development

The unique arrangement of amino and hydroxyl functional groups on the aromatic ring makes
3,4-Diaminophenol a valuable precursor in several industries.

Role in Drug Development

3,4-Diaminophenol serves as a critical building block in the synthesis of various active
pharmaceutical ingredients (APIs). Its reactive sites allow for the construction of more complex
molecular architectures, particularly heterocyclic ring systems that are prevalent in many drug
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classes. While specific drug names directly synthesized from 3,4-diaminophenol are not
extensively publicized in readily available literature, its structural motif is integral to the
synthesis of various therapeutic agents. Its utility in pharmaceutical manufacturing lies in its
ability to participate in reactions to form compounds with potential antimicrobial, anti-
inflammatory, or analgesic effects.[4]

Other Industrial Applications

e Azo Dyes: It is a key intermediate in the manufacturing of a wide range of azo dyes used in
the textile and printing industries.[5]

» Hair Dyes: 3,4-Diaminophenol is utilized in the formulation of permanent hair coloring
products.[5]

e Organic Electronics: There is growing interest in the use of 3,4-Diaminophenol and its
derivatives in the development of novel organic electronic materials.[3][4]

Safety and Handling

As with any chemical compound, proper safety precautions should be taken when handling
3,4-Diaminophenol. The dihydrochloride salt of 3,4-diaminophenol is associated with the
following hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), and H335 (May cause respiratory irritation). It is recommended
to handle this compound in a well-ventilated area, using appropriate personal protective
equipment (PPE), including gloves and safety glasses.

Safety Information Summary

Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1333219?utm_src=pdf-body
https://www.lookchem.com/casno615-72-5.html
https://www.nbinno.com/other-organic-chemicals/3-4-diaminophenol-cas-615-72-5-chemical-intermediate-guide-jw
https://www.benchchem.com/product/b1333219?utm_src=pdf-body
https://www.nbinno.com/other-organic-chemicals/3-4-diaminophenol-cas-615-72-5-chemical-intermediate-guide-jw
https://www.benchchem.com/product/b1333219?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/3-4-diaminophenol-key-building-block-innovative-chemical-applications-jw
https://www.lookchem.com/casno615-72-5.html
https://www.benchchem.com/product/b1333219?utm_src=pdf-body
https://www.benchchem.com/product/b1333219?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This guide serves as a foundational resource for professionals working with 3,4-
Diaminophenol. For more detailed and specific applications or safety protocols, consulting
peer-reviewed literature and safety data sheets (SDS) is highly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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